Cas no 477326-39-9 (methyl 3-(3,5-dinitrobenzamido)-5-phenylthiophene-2-carboxylate)

• Product Name: methyl 3-(3,5-dinitrobenzamido)-5-phenylthiophene-2-carboxylate
• CAS No: 477326-39-9
• MF: C₁₉H₁₃N₃O₇S
• MW: 427.387423276901
• CID: 6291538
• PubChem ID: 42064859
• Update Time: 2025-05-19

methyl 3-(3,5-dinitrobenzamido)-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3,5-dinitrobenzamido)-5-phenylthiophene-2-carboxylate
• AKOS024599935
• methyl 3-[(3,5-dinitrobenzoyl)amino]-5-phenylthiophene-2-carboxylate
• 477326-39-9
• F0779-0510

• Inchi： 1S/C19H13N3O7S/c1-29-19(24)17-15(10-16(30-17)11-5-3-2-4-6-11)20-18(23)12-7-13(21(25)26)9-14(8-12)22(27)28/h2-10H,1H3,(H,20,23)
• InChI Key： GEKGUBXDGZVUPK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C=C1C1C=CC=CC=1)NC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 427.04742094g/mol
• Monoisotopic Mass: 427.04742094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 175Ų

Additional information on methyl 3-(3,5-dinitrobenzamido)-5-phenylthiophene-2-carboxylate

Professional Introduction to Methyl 3-(3,5-dinitrobenzamido)-5-phenylthiophene-2-carboxylate (CAS No. 477326-39-9)

Methyl 3-(3,5-dinitrobenzamido)-5-phenylthiophene-2-carboxylate, identified by its CAS number 477326-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a benzamido group and a dinitro substituent, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of methyl 3-(3,5-dinitrobenzamido)-5-phenylthiophene-2-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The benzamido moiety is introduced through the condensation of 3,5-dinitrobenzoyl chloride with an appropriate amine derivative of thiophene. This step is critical as it determines the electronic properties and potential biological interactions of the final product. The subsequent methylation at the carboxyl group enhances the stability of the compound and opens up possibilities for further functionalization.

In recent years, there has been a growing interest in thiophene-based compounds due to their reported activities against various diseases, including cancer, inflammation, and infectious disorders. The 3-(3,5-dinitrobenzamido)-5-phenylthiophene-2-carboxylate structure has been investigated for its potential as an anti-inflammatory agent. Studies have shown that derivatives of this class can modulate inflammatory pathways by interacting with specific enzymes and receptors. The dinitro group in the benzamido moiety is particularly noteworthy, as it can influence the electronic distribution and binding affinity of the molecule towards biological targets.

One of the most compelling aspects of methyl 3-(3,5-dinitrobenzamido)-5-phenylthiophene-2-carboxylate is its versatility as a chemical scaffold. Researchers have explored various modifications to this core structure to enhance its pharmacological properties. For instance, replacing the methyl ester group with other functional groups such as carboxylic acids or amides can alter the solubility and metabolic stability of the compound. Additionally, introducing different substituents at the thiophene ring can fine-tune its biological activity and selectivity.

The pharmacokinetic profile of methyl 3-(3,5-dinitrobenzamido)-5-phenylthiophene-2-carboxylate is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to elucidate these processes, providing insights into possible dosing regimens and formulation strategies. The presence of multiple reactive sites in the molecule suggests that it may undergo various metabolic transformations, which could impact its bioavailability and duration of action.

In conclusion, methyl 3-(3,5-dinitrobenzamido)-5-phenylthiophene-2-carboxylate (CAS No. 477326-39-9) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive molecule for designing new drugs targeting various diseases. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a significant role in the next generation of therapeutic agents.